![molecular formula C19H22N2O5S B2610787 N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-3,5-dimethoxybenzamide CAS No. 899975-87-2](/img/structure/B2610787.png)
N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-3,5-dimethoxybenzamide
Description
N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-3,5-dimethoxybenzamide, also known as DTBM or DMTB, is a small molecule compound that has gained attention in recent years due to its potential applications in scientific research. This compound has been found to exhibit various biochemical and physiological effects, making it a valuable tool for studying biological processes. In
Scientific Research Applications
Anti-HIV Activity
Thiazinane derivatives have been shown to possess anti-HIV activity . Specifically, compounds like 1,1-dioxido-1,2-thiazinan-1,6-naphthyridine have demonstrated potential as anti-AIDS treatments. The mechanism of action for these compounds involves interfering with the life cycle of the HIV virus, thereby inhibiting its replication .
Analgesic Properties
Some thiazinane derivatives exhibit analgesic properties . For example, (Z)-methyl 3-(naphthalen-1-ylimino)-2-thia-4-azaspiro[5.5]undecane-4-carbodithioate has been reported to have pain-relieving effects. This suggests that thiazinane compounds can be explored for their potential use in pain management .
Antibiotic Applications
Thiazinanes are also found in antibiotics like cephradine , which belongs to the cephalosporin class of β-lactam antibiotics. These antibiotics are used to treat a variety of bacterial infections by inhibiting cell wall synthesis in bacteria, leading to cell lysis and death .
Anticoagulant Usage
Another application of thiazinane derivatives is their use as anticoagulants . Compounds such as chlormezanone have been utilized to prevent blood clot formation, which is crucial in the treatment and prevention of thrombotic disorders .
Synthetic Approaches in Chemistry
The synthetic approaches of thiazinane derivatives are of significant interest in chemistry. Researchers focus on the chemical reactivity of these compounds to develop new synthetic methods that can lead to the creation of novel drugs and materials .
Structural Motif in Natural Products
The 1,3-thiazine framework, a structural motif present in thiazinanes, is important in natural products such as bretschneiderazines A & B. These natural products have bioactive properties and are studied for their potential therapeutic applications .
properties
IUPAC Name |
N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-3,5-dimethoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O5S/c1-25-17-11-14(12-18(13-17)26-2)19(22)20-15-5-7-16(8-6-15)21-9-3-4-10-27(21,23)24/h5-8,11-13H,3-4,9-10H2,1-2H3,(H,20,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MIHRFLIJKRPMLR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)C(=O)NC2=CC=C(C=C2)N3CCCCS3(=O)=O)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-3,5-dimethoxybenzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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